Cas no 403712-67-4 (Methyl 2,3-diamino-6-fluorobenzoate)

• Product name: Methyl 2,3-diamino-6-fluorobenzoate
• CAS No: 403712-67-4
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• MDL: MFCD20701664
• CID: 2950742
• PubChem ID: 22464954

Methyl 2,3-diamino-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2,3-二氨基-6-氟苯甲酸甲酯
• methyl 2,3-diamino-6-fluorobenzoate
• Benzoic acid, 2,3-diamino-6-fluoro-, methyl ester
• Methyl2,3-diamino-6-fluorobenzoate
• CL9625
• AS-46434
• 403712-67-4
• SCHEMBL5886481
• AS-813/43501794
• AKOS027339635
• 812-873-2
• MFCD20701664
• CS-0452295
• Methyl 2,3-diamino-6-fluorobenzoate

• MDL： MFCD20701664
• Inchi： 1S/C8H9FN2O2/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3H,10-11H2,1H3
• InChI Key： KFTFTXAANFTSOF-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C(C=1C(=O)OC([H])([H])[H])N([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 184.06480570Da
• Monoisotopic Mass: 184.06480570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.3